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Introduction

Homovanillyl alcohol, with the CAS number 2380-78-1, is a phenolic compound of significant
interest in the scientific community. It is a naturally occurring molecule found in sources such as
virgin olive oil and wine.[1] Structurally, it is known as 4-(2-Hydroxyethyl)-2-methoxyphenol and
is a biological metabolite of hydroxytyrosol, a well-regarded antioxidant, and the
neurotransmitter dopamine.[1][2][3] This guide provides a comprehensive overview of the
chemical and physical properties, biological activities, relevant experimental protocols, and
metabolic pathways of Homovanillyl alcohol.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Homovanillyl alcohol is presented
in the table below. This data is essential for its handling, characterization, and use in
experimental settings.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b119980?utm_src=pdf-interest
https://www.benchchem.com/product/b119980?utm_src=pdf-body
https://www.researchgate.net/publication/11747005_Pharmacokinetics_and_Metabolism_of_Hydroxytyrosol_a_Natural_Antioxidant_from_Olive_Oil
https://www.researchgate.net/publication/11747005_Pharmacokinetics_and_Metabolism_of_Hydroxytyrosol_a_Natural_Antioxidant_from_Olive_Oil
https://research.monash.edu/en/publications/structural-characterization-of-the-metabolites-of-hydroxytyrosol-/
https://en.wikipedia.org/wiki/Homovanillyl_alcohol
https://www.benchchem.com/product/b119980?utm_src=pdf-body
https://www.benchchem.com/product/b119980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 2380-78-1 [4]
Molecular Formula CoH1203 [4]
Molecular Weight 168.19 g/mol [4]
Yellow to light brown crystalline
Appearance
chunks
Melting Point 40-42 °C
N ) Not explicitly stated, but likely
Boiling Point

high due to its structure.

Soluble in DMSO (= 100

mg/mL), and in a mixture of

10% DMSO + 40% PEG300 +
Solubility 5% Tween 80 + 45% Saline (2 [51[6]

mg/mL). Sonication is

recommended to aid

dissolution.[5][6]

SMILES COclcc(CCO)ceclO

InChl=1S/C9H1203/c1-12-9-6-
InChl 7(4-5-10)2-3-8(9)11/h2-3,6,10-  [3]
11H,4-5H2,1H3

Biological Activities and Signaling Pathways

Homovanillyl alcohol exhibits a range of biological activities, primarily attributed to its
antioxidant properties. These activities make it a compound of interest for its potential
therapeutic applications.

Antioxidant Activity

Homovanillyl alcohol is recognized for its high scavenging activities against free radicals.[5] A
study characterizing the metabolites of hydroxytyrosol determined the radical scavenging
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capacity (SC50) of Homovanillyl alcohol using the 2,2-diphenyl-1-picrylhydrazyl (DPPH)

assay.
Assay Result (SCso) Reference(s)
DPPH 11.4 uM [7]

This potent antioxidant activity is believed to underlie many of its other biological effects,
including the protection of red blood cells from oxidative-induced hemolysis in a dose-
dependent manner.[1][8]

Anti-inflammatory and Neuroprotective Effects

While specific quantitative data on the anti-inflammatory and neuroprotective effects of
Homovanillyl alcohol are limited, its structural analog, vanillyl alcohol, has been shown to
possess anti-inflammatory and anti-nociceptive activities.[9] Furthermore, Homovanillyl
alcohol, as a metabolite of hydroxytyrosol, is implicated in the cardiovascular protective effects
associated with virgin olive oil and wine consumption.[10]

Studies on vanillyl alcohol have demonstrated its ability to protect dopaminergic cells from
toxin-induced apoptosis by reducing oxidative stress and modulating the apoptotic process.[11]
[12] This suggests that Homovanillyl alcohol may exert similar neuroprotective effects. The
underlying mechanisms are thought to involve the attenuation of reactive oxygen species
(ROS) elevation and a decrease in the Bax/Bcl-2 ratio.[11][12]

Cardiovascular Protection

Research has indicated a protective effect of Homovanillyl alcohol on cardiovascular disease
and total mortality.[5] An independent association has been reported between high urinary
concentrations of Homovanillyl alcohol and a lower risk of cardiovascular disease and overall
mortality in elderly individuals.[10]

Metabolism and Pharmacokinetics

Homovanillyl alcohol is a key metabolite in the biotransformation of hydroxytyrosol. The
metabolic pathway involves the methylation of hydroxytyrosol by the enzyme catechol-O-
methyltransferase (COMT).[1] Following systemic administration of hydroxytyrosol in rats,
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Homovanillyl alcohol has been detected in the brain, indicating its ability to cross the blood-
brain barrier.[13] The metabolism of hydroxytyrosol also leads to the formation of other
metabolites, including homovanillic acid.[7] The primary route of excretion for hydroxytyrosol
and its metabolites is through the urine.[1]

Oxidation Homovanillic acid
COoMT
Hydroxytyrosol —( Urinary Excretion

Click to download full resolution via product page

Metabolic pathway of Hydroxytyrosol to Homovanillyl alcohol.

Experimental Protocols
Synthesis of Homovanillyl Alcohol Derivatives

A general procedure for the synthesis of lipophilic esters of Homovanillyl alcohol involves its
reaction with acyl chlorides in an eco-friendly solvent like dimethyl carbonate.[14]

General Procedure:

Solubilize Homovanillyl alcohol (1 equivalent) in dimethyl carbonate.

Add the desired acyl chloride (1.2 equivalents) to the solution.

Stir the reaction mixture at room temperature for a specified period.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, remove the solvent under reduced pressure.

Purify the resulting ester using silica gel column chromatography.[14]

Analytical Methods: High-Performance Liquid
Chromatography (HPLC)
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HPLC is a standard technique for the analysis of phenolic compounds in various matrices,
including olive oil. A typical HPLC method for the analysis of phenolic compounds like
Homovanillyl alcohol would involve the following:

Sample Preparation (from Olive Oil):

Dissolve a known amount of olive oil in hexane.

Extract the phenolic compounds with a methanol/water solution (e.g., 80:20 v/v).

Centrifuge to separate the phases.

Collect the hydroalcoholic phase and evaporate to dryness.

Reconstitute the residue in the mobile phase for HPLC analysis.[15][16]

HPLC Conditions:

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 um).[17]

o Mobile Phase: A gradient elution is typically used, involving a mixture of an acidified aqueous
solution (e.g., water with 0.2% acetic acid) and an organic solvent (e.g., methanol or
acetonitrile).[15][17]

o Detection: UV detection at 280 nm is common for phenolic compounds.[17]

o Flow Rate: A typical flow rate is around 1 mL/min.[18]
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General workflow for HPLC analysis of Homovanillyl alcohol.
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Spectroscopic Data

IH NMR (Proton Nuclear Magnetic Resonance): The *H NMR spectrum of Homovanillyl
alcohol provides characteristic signals corresponding to the protons in its structure. The
aromatic protons typically appear in the range of d 6.5-7.0 ppm, the methylene protons
adjacent to the aromatic ring and the hydroxyl group appear at distinct chemical shifts, and the
methoxy group protons resonate as a singlet around 6 3.8 ppm.

Mass Spectrometry (MS): Mass spectrometry is a crucial tool for confirming the molecular
weight and fragmentation pattern of Homovanillyl alcohol. The electron ionization (EI) mass
spectrum typically shows a molecular ion peak (M*) at m/z 168, corresponding to its molecular
weight.

Conclusion

Homovanillyl alcohol is a bioactive phenolic compound with demonstrated antioxidant
properties and potential health benefits, particularly in the realm of cardiovascular protection.
As a metabolite of both dietary hydroxytyrosol and the endogenous neurotransmitter dopamine,
its biological significance is multifaceted. This guide has provided a consolidated resource of its
chemical properties, biological activities, and analytical methodologies to support further
research and development efforts in the scientific community. Further investigation into its
specific mechanisms of action in anti-inflammatory and neuroprotective pathways is warranted
to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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